3,5-di-tert-butyl-N-1-naphthylbenzamide

• IUPAC Name: 3,5-ditert-butyl-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C25H29NO/c1-24(2,3)19-14-18(15-20(16-19)25(4,5)6)23(27)26-22-13-9-11-17-10-7-8-12-21(17)22/h7-16H,1-6H3,(H,26,27)
• InChI Key: OVMWRDAOBVYYQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)NC2=CC=CC3=CC=CC=C32)C(C)(C)C
• Molecular Formula: C25H29NO
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 3,5-Di-tert-butyl-N-1-naphthylbenzamide often involves multistep reactions, including cycloaddition reactions, radical generation, and subsequent transformations. For example, the formal [4+2] cycloaddition reaction of N-fluorobenzamides and maleic anhydride under specific conditions demonstrates the complexity and creativity in synthesizing naphthalene-based compounds, offering insights into similar processes that might be applied to this compound (Lu et al., 2022).

Molecular Structure Analysis

The molecular structure of this compound and related compounds is characterized by X-ray crystallography and theoretical calculations, providing insight into their stable configurations and the influence of tert-butyl groups on the overall structure. The study of similar compounds, such as the oxidation products of di-tert-butyl-naphthol, reveals complex molecular architectures and the effects of substituents on the molecular configuration (Schneider et al., 1984).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, demonstrating a range of reactivities. Studies on related compounds highlight reactions such as oxidation, cycloaddition, and metalation, indicating the potential chemical behaviors of this compound. For instance, the detailed investigation of reactions involving tert-butyl groups and naphthalene derivatives showcases the compound's ability to participate in complex chemical processes (Alonso et al., 1998).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and crystalline structure, are determined by its molecular structure. Similar compounds exhibit unique physical characteristics due to their bulky tert-butyl groups and aromatic systems, suggesting that this compound would display distinct physical properties pertinent to its structural attributes.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, of this compound are influenced by its functional groups and molecular framework. Research on analogous compounds provides insights into the chemical behavior, including the basicity and electrophilicity of similar molecular structures (Kim & Streitwieser, 2002).